N'-(1,6-Dihydro-6-oxo-2-pyridinyl)-N,N-dipropylmethanimidamide
Overview
Description
CGP-28014 is a catechol-O-methyltransferase inhibitor potentially for the treatment of Parkinson's disease.Although CGP-28014 increases the renal excretion of both dopamine and dihydroxyphenylacetic acid (DOPAC) it does not affect renal sodium handling indicating a different mechanism of action. CGP-28014 significantly reduced the levels of homovanillic acid (HVA), but did not modify DA and 3,4-dihydroxyphenylacetic acid (DOPAC).
Scientific Research Applications
Antimicrobial and Antifungal Agents : Derivatives of 6-oxo-pyridine-3-carboxamide, which are closely related to the chemical structure , have been synthesized and evaluated for their antibacterial and antifungal properties. These compounds have shown broad-spectrum antibacterial activity and are equipotent to established drugs like Ampicillin and Gentamicin against certain bacteria. Additionally, they have shown similar potency to Amphotericin B against Aspergillus fumigatus (El-Sehrawi et al., 2015).
Catalysis in Organic Synthesis : Compounds with similar pyridine-based structures have been used to synthesize mono- and dinuclear nickel complexes. These complexes demonstrate potential in catalyzing the oligomerization of ethylene, an important process in industrial chemistry (Kermagoret & Braunstein, 2008).
Chemical Synthesis of Heterocycles : Pyridine derivatives have been utilized in the synthesis of novel heterocyclic compounds like pyrido[1,2-a][1,3,5]triazine derivatives. These chemical processes involve aminomethylation of 6-amino-4-aryl-2-oxo-1,2-dihydropyridine-3,5-dicarbonitriles (Хрусталева et al., 2014).
Electrochemical Properties and Electrocatalytic Reactions : N-Oxyl compounds, which include certain pyridine derivatives, are used as catalysts for selective oxidation of organic molecules. Their electrochemical properties facilitate a range of electrosynthetic reactions, providing valuable insights into their structural properties and mechanisms (Nutting, Rafiee, & Stahl, 2018).
Phosphorescent OLEDs : Certain pyridine derivatives are used in the design of bipolar host materials in phosphorescent organic light-emitting diodes (PhOLEDs). These materials show promise in enhancing charge-balancing ability and efficiency in OLED applications (Wang, Liu, Li, & Ma, 2017).
properties
CAS RN |
111757-17-6 |
|---|---|
Molecular Formula |
C12H19N3O |
Molecular Weight |
221.3 g/mol |
IUPAC Name |
N'-(6-oxo-1H-pyridin-2-yl)-N,N-dipropylmethanimidamide |
InChI |
InChI=1S/C12H19N3O/c1-3-8-15(9-4-2)10-13-11-6-5-7-12(16)14-11/h5-7,10H,3-4,8-9H2,1-2H3,(H,14,16)/b13-10+ |
InChI Key |
MEYPAYJYAZKERR-JLHYYAGUSA-N |
Isomeric SMILES |
CCCN(CCC)/C=N/C1=CC=CC(=O)N1 |
SMILES |
CCCN(CCC)C=NC1=CC=CC(=O)N1 |
Canonical SMILES |
CCCN(CCC)C=NC1=CC=CC(=O)N1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CGP 28014 CGP-28014 N-(2-pyridone-6-yl)-N',N'-di-n-propylformamidine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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